N-(2-(benzo[b]thiophen-2-yl)-2-hydroxypropyl)-4-fluoro-3-methylbenzenesulfonamide

• IUPAC Name: N-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-4-fluoro-3-methylbenzenesulfonamide
• InChI: InChI=1S/C18H18FNO3S2/c1-12-9-14(7-8-15(12)19)25(22,23)20-11-18(2,21)17-10-13-5-3-4-6-16(13)24-17/h3-10,20-21H,11H2,1-2H3
• InChI Key: VCOONQUMAMIBAH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)NCC(C)(C2=CC3=CC=CC=C3S2)O)F
• Molecular Formula: C18H18FNO3S2
• Molecular Weight: 379.5 g/mol

Description

“N-(2-(benzo[b]thiophen-2-yl)-2-hydroxypropyl)-4-fluoro-3-methylbenzenesulfonamide” is a complex organic compound. It contains a benzo[b]thiophene moiety, which is a heterocyclic compound. Benzo[b]thiophene derivatives have been synthesized and studied for their biological and pharmacological properties.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. Benzo[b]thiophene derivatives have been found to exhibit antibacterial activities.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be determined by techniques such as NMR spectroscopy.

Scientific Research Applications

Medicinal Chemistry

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Anti-Inflammatory Agent

Compounds containing a thiophene nucleus, such as the one , have been found to act as anti-inflammatory agents.

Anti-Psychotic Agent

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Anti-Arrhythmic Agent

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Anti-Anxiety Agent

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Anti-Fungal Agent

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Anti-Cancer Agent

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Antioxidant

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Mechanism of Action

Target of Action

Compounds with similar structures, such as zileuton , have been found to target 5-lipoxygenase, an enzyme that catalyzes the formation of leukotrienes from arachidonic acid .

Mode of Action

Based on its structural similarity to zileuton , it may act by inhibiting the enzyme 5-lipoxygenase, thereby preventing the formation of leukotrienes . Leukotrienes are substances that induce numerous biological effects including inflammation, edema, mucus secretion, and bronchoconstriction in the airways .

Biochemical Pathways

The inhibition of 5-lipoxygenase leads to a decrease in the production of leukotrienes . This can affect various biochemical pathways involved in inflammation and immune response. The downstream effects can include reduced inflammation, decreased mucus secretion, and relaxation of bronchial muscles .

Result of Action

The inhibition of leukotriene synthesis by this compound can lead to a reduction in inflammation and other immune responses . This can result in relief from symptoms in conditions such as asthma .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. Some similar compounds have been classified for their acute toxicity and eye and skin irritation potential.

Future Directions

Future research on this compound could involve further exploration of its synthesis, properties, and potential applications. For example, the planarity of the aromatic rings in similar compounds has been found to affect their photophysical properties.